Imidazo[1,5-a]pyridin-6-amine

• IUPAC Name: imidazo[1,5-a]pyridin-6-amine
• InChI: InChI=1S/C7H7N3/c8-6-1-2-7-3-9-5-10(7)4-6/h1-5H,8H2
• InChI Key: MAQRZYJEPIQSFZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN2C1=CN=C2)N
• Molecular Formula: C7H7N3
• Molecular Weight: 133.15 g/mol
• CAS RN: 1508379-00-7

Description

Imidazo[1,5-a]pyridin-6-amine is a significant structural component of a large number of agrochemicals and pharmaceuticals. It has a molecular weight of 133.15 and is available in powder form.

Synthesis Analysis

The synthesis of Imidazo[1,5-a]pyridin-6-amine has been a subject of intense research for numerous decades. A large number of transformations are now available to conveniently access Imidazo[1,5-a]pyridin-6-amine from readily available starting materials. This includes cyclocondensation, cycloaddition, oxidative cyclization, and transannulation reactions.

Molecular Structure Analysis

The molecular structure of Imidazo[1,5-a]pyridin-6-amine is complex and is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry.

Chemical Reactions Analysis

Imidazo[1,5-a]pyridin-6-amine is involved in a variety of chemical reactions. The recent development in Imidazo[1,5-a]pyridin-6-amine construction involves cyclocondensation, cycloaddition, oxidative cyclization, and transannulation reactions.

Physical And Chemical Properties Analysis

Imidazo[1,5-a]pyridin-6-amine is a powder with a molecular weight of 133.15.

Scientific Research Applications

Medicinal Chemistry Applications

Imidazo[1,5-a]pyridin-6-amine derivatives exhibit a broad spectrum of biological activities. The scaffold is acknowledged for its potential in developing therapeutic agents due to its structural resemblance to biologically active molecules. Notable applications include:

• Anticancer and Antimicrobial Activities : The Imidazo[1,2-a]pyridine scaffold, similar in structure to Imidazo[1,5-a]pyridin-6-amine, has been extensively studied for its anticancer, antimycobacterial, antileishmanial, anticonvulsant, and antimicrobial properties. These compounds have been shown to inhibit various biological targets, leading to the development of potential therapeutic agents against a wide range of diseases (Deep et al., 2016).

• Enzyme Inhibition and Receptor Binding : Imidazo[1,2-a]pyridines, a closely related class, have been investigated for their pharmacological properties, including enzyme inhibition and receptor ligand activities. This research has contributed to the understanding of the scaffold's potential in modulating various biochemical pathways, suggesting similar possibilities for Imidazo[1,5-a]pyridin-6-amine derivatives (Enguehard-Gueiffier & Gueiffier, 2007).

Organic Synthesis and Chemical Properties

Imidazo[1,5-a]pyridin-6-amine and its derivatives are key intermediates in organic synthesis, providing a platform for constructing complex molecular architectures:

• Synthetic Methodologies : Novel synthetic routes have been developed for the construction of imidazo[1,5-a]pyridin-6-amine frameworks. These methods facilitate the efficient synthesis of a wide variety of derivatives, enabling the exploration of their biological and physical properties. Techniques include copper-catalyzed oxidative amination and tandem cyclizations, highlighting the versatility of this scaffold in synthetic chemistry (Pericherla et al., 2013).

• Structural Modifications and Biological Screening : The structural modification of Imidazo[1,5-a]pyridin-6-amine derivatives allows for the construction of potential drug-like chemical libraries. These libraries can be screened against various biological targets to identify new therapeutic agents. The ability to introduce diverse functional groups into the imidazo[1,5-a]pyridin-6-amine scaffold expands the chemical space for drug discovery (Kamal et al., 2007).

Safety And Hazards

Imidazo[1,5-a]pyridin-6-amine is considered hazardous. It can cause harm if swallowed, cause severe skin burns and eye damage, and may cause respiratory irritation.

Future Directions

Imidazo[1,5-a]pyridin-6-amine is a significant structural component of a large number of agrochemicals and pharmaceuticals. Its synthesis has been a subject of intense research for numerous decades. Future research may focus on developing more effective compounds for treating various diseases.